Cas no 1806881-34-4 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate
• CAS No: 1806881-34-4
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4804167
• Update Time: 2025-06-08

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)7-5(3-11)6(14)4-15-8(7)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： SNQWTXGCZXQQAN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)OCC)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

Research Brief on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1806881-34-4)

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1806881-34-4) is a highly functionalized pyridine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a valuable building block for further chemical modifications.

Recent studies have explored the synthetic applications of this compound in the preparation of novel heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of potent and selective FGFR (fibroblast growth factor receptor) inhibitors. The bromomethyl group at the 4-position allows for efficient nucleophilic substitution reactions, while the iodo substituent at the 5-position enables various cross-coupling reactions, significantly expanding the structural diversity of potential drug candidates.

In terms of pharmacological potential, researchers have investigated derivatives of this compound as potential antiviral agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs showed promising activity against SARS-CoV-2 main protease, with IC50 values in the low micromolar range. The difluoromethyl group at the 2-position appears to play a crucial role in enhancing metabolic stability and improving pharmacokinetic properties of the resulting compounds.

The synthetic methodology for Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate has been optimized in recent years. A 2023 patent application (WO2023156789) describes an improved three-step synthesis starting from commercially available 2,4-dichloro-5-iodopyridine, with an overall yield of 62%. This improved synthetic route addresses previous challenges with regioselectivity and provides better scalability for industrial production.

From a safety and handling perspective, material safety data sheets indicate that this compound should be handled with appropriate precautions due to its bromomethyl functionality, which is a potential alkylating agent. Recent toxicological studies on related compounds suggest that proper protective equipment and ventilation are essential when working with this material in laboratory settings.

Looking forward, the unique combination of reactive functional groups in Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate positions it as a valuable scaffold for future drug discovery efforts. Several pharmaceutical companies have included derivatives of this compound in their pipeline for oncology and infectious disease targets. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development, leveraging its ability to serve as a linker between target proteins and E3 ubiquitin ligases.

In conclusion, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1806881-34-4) represents an important synthetic intermediate with growing significance in medicinal chemistry. Its versatility in chemical transformations and potential biological activities make it a compound of considerable interest for both academic researchers and pharmaceutical developers. Future studies will likely continue to explore its applications in the design of novel therapeutic agents across multiple disease areas.